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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933 Get Quote

An In-depth Technical Guide to 6-Bromoquinoline (CAS: 5332-25-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-bromoquinoline (CAS Number:

5332-25-2), a key heterocyclic building block in organic synthesis and medicinal chemistry. The

document details its chemical and physical properties, spectroscopic data, and safety

information. Furthermore, it outlines experimental protocols for its synthesis and highlights its

significant role as a versatile intermediate in the development of novel therapeutic agents and

other functional molecules. Visual workflows are provided to illustrate its synthesis and

application in drug discovery.

Physicochemical and Spectroscopic Data
The fundamental properties of 6-bromoquinoline are summarized below. This data is

essential for its handling, characterization, and application in synthetic chemistry.

Chemical and Physical Properties
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Property Value Reference

CAS Number 5332-25-2 [1]

Molecular Formula C₉H₆BrN [1]

Molecular Weight 208.05 g/mol [2]

Appearance
Light brown or light yellow

liquid/solid
[1][3]

Melting Point 19 - 24 °C (66.2 - 75.2 °F) [3][4][5]

Boiling Point 116 °C at 6 mmHg [4][5]

Density 1.538 g/cm³ at 25 °C [2]

Refractive Index n20/D 1.663 [2]

Flash Point > 110 °C (> 230 °F) [3]

Purity Typically ≥95-98% (GC) [1][4][6][7]

Solubility

Soluble in acetone,

acetonitrile, dichloromethane,

ethyl acetate, and THF.

[5][8]

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of 6-bromoquinoline.
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Spectroscopy Data Highlights Reference

¹H NMR
Spectra available for structural

confirmation.
[9][10]

¹³C NMR
Spectra available for structural

confirmation.
[9][10]

Mass Spectrometry

Electron ionization spectra are

available, showing

characteristic isotopic patterns

for a bromine-containing

compound.

[10][11]

Infrared (IR)
IR spectra are available for

functional group identification.
[10][12][13]

Safety and Handling
6-Bromoquinoline is classified as hazardous and requires careful handling.[3]

GHS Hazard Information
Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage (Category 1) H318: Causes serious eye damage

Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory System
H335: May cause respiratory irritation

References:[2]

Precautionary Statements and PPE
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Type Precautionary Codes

Prevention P261, P264, P280

Response
P301 + P312, P302 + P352, P305 + P351 +

P338

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves.

References:[2][3]

Applications in Research and Drug Development
6-Bromoquinoline is a versatile intermediate compound with significant applications in several

fields:

Pharmaceutical Development: It is a crucial building block for synthesizing novel therapeutic

agents. Its structure is a key component in the development of anti-cancer, anti-malarial, and

anti-inflammatory drugs.[1] The bromine atom at the 6-position serves as a versatile handle

for introducing further molecular complexity, often through cross-coupling reactions.[14]

Agrochemicals: The compound is used as an intermediate in the production of herbicides

and pesticides.[1]

Material Science: It is employed in creating specialized polymers and coatings, imparting

properties like enhanced thermal stability.[1]

Organic Synthesis: Researchers use 6-bromoquinoline as a precursor for generating

complex molecular architectures, including heteroarynes like 5,6-quinolyne.[1][4]

Fluorescent Probes: It is used in the development of fluorescent probes for real-time

biological imaging.[1]

Experimental Protocols
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Detailed methodologies are crucial for the successful synthesis and application of 6-
bromoquinoline.

Synthesis of 6-Bromoquinoline via Skraup Reaction
A common method for synthesizing 6-bromoquinoline is the Skraup reaction, which involves

the reaction of p-bromoaniline with glycerol in the presence of an acid and an oxidizing agent.

[15]

Materials:

p-Bromoaniline

Glycerol

Sulfuric acid (e.g., 70-90%)[15]

An oxidizing agent (e.g., nitrobenzene, historically, though newer methods may use safer

alternatives)

Catalyst (e.g., potassium iodide)[15][16]

Toluene for extraction

Ammonia solution

Procedure:

In a reaction vessel, add dilute sulfuric acid, a catalyst (e.g., potassium iodide), and p-

bromoaniline.[15]

Heat the mixture to 140–145 °C with stirring until all solids dissolve.[15][16]

Slowly add glycerol dropwise to the heated solution, maintaining the temperature at 140–145

°C. Water will evaporate during this process.[15][16]

After the addition is complete, maintain the reaction at 140–145 °C for approximately 3 hours

to ensure dehydration is complete.[15]
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Cool the reaction mixture and slowly add it dropwise into ice water.[15]

Neutralize the solution by adding ammonia solution to adjust the pH.[15]

Extract the product from the aqueous mixture using toluene.[15]

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the toluene extract under reduced pressure.[15]

Purify the resulting crude product by vacuum distillation to obtain pure 6-bromoquinoline.

[15]

General Protocol for Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of 6-bromoquinoline in approximately 0.6-0.7 mL of

a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[17]

Instrumentation: Acquire spectra on a high-resolution NMR spectrometer (e.g., 400 or 500

MHz).[17]

Data Acquisition: Record ¹H and ¹³C spectra under standard acquisition parameters.

Mass Spectrometry (MS):

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent like

methanol or acetonitrile.

Instrumentation: Analyze the sample using a mass spectrometer with an appropriate

ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and the

characteristic M+2 isotopic pattern indicative of a bromine-containing compound.[17]

Visualizations: Workflows and Pathways
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The following diagrams illustrate the synthesis of 6-bromoquinoline and its subsequent use in

a typical drug discovery workflow.

Synthesis of 6-Bromoquinoline

p-Bromoaniline + Glycerol

Skraup Reaction
(H₂SO₄, Oxidizing Agent)

Crude 6-Bromoquinoline

Purification
(Distillation)

Pure 6-Bromoquinoline

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 6-bromoquinoline.
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Drug Discovery Workflow using 6-Bromoquinoline

6-Bromoquinoline
(Building Block)

Chemical Modification
(e.g., Suzuki or Buchwald-Hartwig

Cross-Coupling Reactions)

Library of
Quinoline Derivatives

High-Throughput
Screening (HTS)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Preclinical Candidate

Click to download full resolution via product page

Caption: General workflow for utilizing 6-bromoquinoline in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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